Sodium Indanylcarbinicillin
Sodium Indanylcarbinicillin
Carbenicillin Indanyl Sodium is the sodium salt of indanyl carbenicillin, a broad-spectrum, semi-synthetic carboxypenicillin antibiotic with bactericidal activity. Carbenicillin acylates C-terminal domain of penicillin-sensitive transpeptidase, resulting in opening the lactam ring of the antibiotic. This inactivation prevents the formation of the cross-linkage of peptidoglycan strands, thereby inhibiting the third and last stage of bacterial cell wall synthesis. As a result, cell wall integrity is compromised and cell lysis may follow. This agent is used mainly for gram-negative infections, and has limited gram-positive coverage.
Carindacillin sodium is an organic sodium salt. It contains a carindacillin(1-).
Carindacillin sodium is an organic sodium salt. It contains a carindacillin(1-).
Brand Name:
Vulcanchem
CAS No.:
26605-69-6
VCID:
VC0121517
InChI:
InChI=1S/C26H26N2O6S.Na/c1-26(2)20(24(31)32)28-22(30)19(23(28)35-26)27-21(29)18(15-7-4-3-5-8-15)25(33)34-17-12-11-14-9-6-10-16(14)13-17;/h3-5,7-8,11-13,18-20,23H,6,9-10H2,1-2H3,(H,27,29)(H,31,32);/q;+1/p-1/t18?,19-,20+,23-;/m1./s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)C(=O)OC4=CC5=C(CCC5)C=C4)C(=O)[O-])C.[Na+]
Molecular Formula:
C26H25N2NaO6S
Molecular Weight:
516.5 g/mol
Sodium Indanylcarbinicillin
CAS No.: 26605-69-6
Reference Standards
VCID: VC0121517
Molecular Formula: C26H25N2NaO6S
Molecular Weight: 516.5 g/mol
| CAS No. | 26605-69-6 |
|---|---|
| Product Name | Sodium Indanylcarbinicillin |
| Molecular Formula | C26H25N2NaO6S |
| Molecular Weight | 516.5 g/mol |
| IUPAC Name | sodium;(2S,5R,6R)-6-[[3-(2,3-dihydro-1H-inden-5-yloxy)-3-oxo-2-phenylpropanoyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C26H26N2O6S.Na/c1-26(2)20(24(31)32)28-22(30)19(23(28)35-26)27-21(29)18(15-7-4-3-5-8-15)25(33)34-17-12-11-14-9-6-10-16(14)13-17;/h3-5,7-8,11-13,18-20,23H,6,9-10H2,1-2H3,(H,27,29)(H,31,32);/q;+1/p-1/t18?,19-,20+,23-;/m1./s1 |
| Standard InChIKey | QFWPXOXWAUAYAB-XZVIDJSISA-M |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)C(C3=CC=CC=C3)C(=O)OC4=CC5=C(CCC5)C=C4)C(=O)[O-])C.[Na+] |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)C(=O)OC4=CC5=C(CCC5)C=C4)C(=O)[O-])C.[Na+] |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)C(=O)OC4=CC5=C(CCC5)C=C4)C(=O)[O-])C.[Na+] |
| Description | Carbenicillin Indanyl Sodium is the sodium salt of indanyl carbenicillin, a broad-spectrum, semi-synthetic carboxypenicillin antibiotic with bactericidal activity. Carbenicillin acylates C-terminal domain of penicillin-sensitive transpeptidase, resulting in opening the lactam ring of the antibiotic. This inactivation prevents the formation of the cross-linkage of peptidoglycan strands, thereby inhibiting the third and last stage of bacterial cell wall synthesis. As a result, cell wall integrity is compromised and cell lysis may follow. This agent is used mainly for gram-negative infections, and has limited gram-positive coverage. Carindacillin sodium is an organic sodium salt. It contains a carindacillin(1-). |
| Synonyms | carbenicillin indanyl carbenicillin indanyl sodium carbenicillin indanyl, 2S-(2alpha,5alpha,6beta)-isomer carindacillin carindacillin sodium Carindapen CP 15,464-2 CP 15464 CP-15,464-2 CP-15464 Geocillin indanyl carbenicillin N-(2-carboxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)hept-6-yl)-2-phenylmalonamate sodium carindacillin |
| PubChem Compound | 23676503 |
| Last Modified | Nov 11 2021 |
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